N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide

• IUPAC Name: (E)-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C22H18N2O3/c1-14-11-19-20(12-15(14)2)27-22(24-19)16-5-3-6-17(13-16)23-21(25)9-8-18-7-4-10-26-18/h3-13H,1-2H3,(H,23,25)/b9-8+
• InChI Key: VGVMOYWIAXSJQQ-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide, also known as DMBA-Furan, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of proteasomes, which are involved in the degradation of proteins. In neuroprotection, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, reduction of oxidative stress and inflammation, and protection of neurons from damage. These effects are believed to be mediated by the inhibition of enzymes and signaling pathways, as well as the activation of the Nrf2-ARE pathway.

Advantages and Limitations for Lab Experiments

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has several advantages for lab experiments, including its high purity and stability, as well as its potential applications in various fields. However, there are also limitations to its use, including its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the study of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, such as drug discovery and materials science, and the elucidation of its mechanism of action. Additionally, the use of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide in combination with other compounds or therapies may lead to synergistic effects and improved outcomes in various applications.

Scientific Research Applications

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and fluorescence imaging. In cancer research, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its potential use as a fluorescent probe for cancer imaging. In neuroprotection, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to protect neurons from oxidative stress and reduce inflammation. It has also been studied for its potential use in treating Alzheimer's disease. In fluorescence imaging, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-(2-furyl)acrylamide has been shown to have high sensitivity and selectivity for detecting amyloid beta plaques, which are a hallmark of Alzheimer's disease.